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Compound of Interest

Compound Name: D-Leucinol

Cat. No.: B2540389

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for D-Leucinol (CAS No.
53448-09-2), a crucial chiral building block in pharmaceutical development and asymmetric

synthesis. Adherence to these guidelines is essential to ensure personnel safety and maintain
experimental integrity.

Hazard Identification and Classification

D-Leucinol is classified as a hazardous chemical. The following tables summarize its GHS
classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification for D-Leucinol
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Note: Classifications may vary slightly between suppliers. The most severe classifications have

been included for a comprehensive safety approach.[1][2][3]

Table 2: Precautionary Statements for D-Leucinol
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Code Precautionary Statement

Prevention

P261 Avoid breathing vapours.[4]

P264 Wash skin thoroughly after handling.[3]

P280 Wear protective gloves/ eye protection/ face
protection.

Response

P302 + P352 IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin irritation occurs: Get medical advice/

P332 + P313 )

attention.

If eye irritation persists: Get medical advice/
P337 + P313 _

attention.

Take off contaminated clothing and wash it
P362 + P364

before reuse.
Storage

Store in a well-ventilated place. Keep container

tightly closed.

Disposal

P501

Dispose of contents/ container to an approved

waste disposal plant.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of D-Leucinol is

fundamental to its safe handling.
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Table 3: Physical and Chemical Properties of D-Leucinol

Property Value

Molecular Formula C6H15NO

Molecular Weight 117.19 g/mol

Appearance Colorless to light yellow clear liquid
Boiling Point 194 °C

Flash Point 90 °C - 91 °C (closed cup)

Specific Gravity 0.91 (20/20)

Refractive Index 1.45

Room temperature, recommended <15°C in a
Storage Temperature
cool, dark place.

Experimental Protocols: Safe Handling Procedures

While specific experimental protocols for toxicity studies are not publicly available, the following
safe handling procedures are derived from safety data sheets and are considered best
practice.

3.1. Engineering Controls

o Ventilation: Use D-Leucinol in a well-ventilated area. If operations generate dust, fume, or
mist, use process enclosures or local exhaust ventilation to keep airborne levels below
exposure limits.

o Safety Equipment: Safety showers and eyewash stations should be close to the workstation.
3.2. Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to
EN166 or NIOSH standards.

¢ Skin Protection:
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o Gloves: Wear impervious gloves. Inspect gloves prior to use and use proper glove removal
technique.

o Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.

3.3. Handling and Storage

e Handling:

o

Avoid contact with skin, eyes, and clothing.

[¢]

Do not breathe vapors or mist.

[¢]

Keep away from heat, sparks, and open flames.

[e]

Take measures to prevent the buildup of electrostatic charge.

o

Wash hands thoroughly after handling.

o Storage:

o

Store in a cool, dry, and well-ventilated place.

[e]

Keep containers tightly closed when not in use.

o

Store under an inert atmosphere.

[¢]

Incompatible materials include strong oxidizing agents and strong acids.

3.4. First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.

o Skin Contact: In case of contact, immediately wash off with soap and plenty of water. Consult
a physician.
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

3.5. Fire Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Specific Hazards: Combustible material. Containers may explode when heated. Thermal
decomposition can produce carbon oxides and nitrogen oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

3.6. Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Remove all sources of ignition.

o Containment and Cleanup: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal. Do not let the product
enter drains.

Visualization of Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of D-Leucinol, from
initial assessment to final disposal.
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Caption: Logical workflow for the safe handling of D-Leucinol.
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
» Conditions to Avoid: Heat, flames, sparks, and exposure to air.
e Incompatible Materials: Strong oxidizing agents and strong acids.

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon oxides (CO, CO2) and nitrogen oxides (NOx).

Toxicological Information

The toxicological properties of D-Leucinol have not been fully investigated. However, it is
known to cause skin and eye irritation and may cause respiratory irritation. It is also classified
as harmful if swallowed. No data is available regarding carcinogenicity, mutagenicity, or
reproductive toxicity.

Ecological Information

There is no specific ecological information available for D-Leucinol. It is advised to prevent its
entry into drains and the environment.

This guide is intended to provide comprehensive safety information for trained professionals.
Always refer to the most current Safety Data Sheet (SDS) from your supplier before handling
D-Leucinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of D-
Leucinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2540389#safety-and-handling-precautions-for-d-
leucinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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